4-[[4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]methyl]benzonitrile

• CAS: 2548975-13-7
• Molecular Formula: C20H20N4O2S
• Molecular Weight: 380.5 g/mol
• SMILES: C1CN(CCN(C1)C2=NS(=O)(=O)C3=CC=CC=C32)CC4=CC=C(C=C4)C#N
• InChI: InChI=1S/C20H20N4O2S/c21-14-16-6-8-17(9-7-16)15-23-10-3-11-24(13-12-23)20-18-4-1-2-5-19(18)27(25,26)22-20/h1-2,4-9H,3,10-13,15H2
• InChIKey: PTHHSPUFOGQEGA-UHFFFAOYSA-N

4-[[4-(1,1-Dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]methyl]benzonitrile (CAS 2548975-13-7) is a fully synthetic small molecule characterized by a 1,1-dioxo-1,2-benzothiazole core linked via a 1,4-diazepane spacer to a para-benzonitrile moiety. Its molecular formula is C20H20N4O2S with a molecular weight of 380.5 g/mol and a computed XLogP3-AA of 2, indicating moderate lipophilicity.

4-[[4-(1,1-Dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]methyl]benzonitrile (CAS 2548975-13-7): Chemical Identity and Baseline Characterization

4-[[4-(1,1-Dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]methyl]benzonitrile (CAS 2548975-13-7) is a fully synthetic small molecule characterized by a 1,1-dioxo-1,2-benzothiazole core linked via a 1,4-diazepane spacer to a para-benzonitrile moiety [1]. Its molecular formula is C20H20N4O2S with a molecular weight of 380.5 g/mol and a computed XLogP3-AA of 2, indicating moderate lipophilicity [1]. The compound is cataloged as a screening compound (e.g., AKOS040731345) within commercial libraries but lacks extensive public pharmacological annotation [1]. This unique tripartite scaffold differentiates it from simpler benzothiazole dioxides or benzonitrile derivatives, making it a candidate for fragment-based or phenotypic screening approaches where novelty of chemical space is a selection criterion.

1 Novel tripartite scaffold for phenotypic or fragment-based screening

2 Moderate computed lipophilicity (XLogP3 ~2) may support cell permeability assays

3 No annotated bioactivity — enables target-agnostic hit discovery

• [1] PubChem. (2026). Compound Summary for CID 41467109: 4-{[4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]methyl}benzonitrile. National Center for Biotechnology Information. Retrieved May 10, 2026. View Source

Why 4-[[4-(1,1-Dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]methyl]benzonitrile Cannot Be Replaced by Generic Analogs

Generic substitution within the 1,1-dioxo-1,2-benzothiazole or benzonitrile-containing compound classes is precluded by the specific combination of the benzothiazole dioxide warhead, the flexible 1,4-diazepane linker, and the para-benzonitrile tail. Close analogs that replace the para-benzonitrile with a pyridine-carbonitrile (e.g., 6-[4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile) or remove the benzothiazole dioxide group (e.g., 4-(1,4-diazepan-1-ylmethyl)benzonitrile) exhibit qualitatively different hydrogen-bond acceptor/donor profiles and topological polar surface areas [1]. These structural variations can profoundly alter target engagement, selectivity, and pharmacokinetic properties, making direct functional interchange scientifically unjustifiable without empirical validation.

Lipophilicity XLogP3 ~2 (target) Des-benzothiazole analog ~1.1; membrane permeability profile may not transfer

H‑bond acceptors 5 acceptors, 0 donors Analog with 3 acceptors, 1 donor; target engagement may shift

Rotatable bonds 3 bonds, diazepane linker Rigid benzothiazole dioxides (0‑1 bonds); conformational adaptation may differ

• [1] PubChem. (2026). Compound Summary for CID 41467109: 4-{[4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]methyl}benzonitrile. National Center for Biotechnology Information. Retrieved May 10, 2026. View Source

Quantitative Differentiation Evidence for 4-[[4-(1,1-Dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]methyl]benzonitrile: Head-to-Head Comparisons and Class-Level Inference

Computed Lipophilicity (XLogP3-AA) Head-to-Head Comparison with Des-benzothiazole Dioxide Analog

The target compound's computed XLogP3-AA of 2 provides a moderately lipophilic starting point, which is substantially higher than the des-benzothiazole dioxide analog 4-(1,4-diazepan-1-ylmethyl)benzonitrile (XLogP3-AA ~1.1, estimated based on ChemBase data for the analog lacking the dioxobenzothiazole group) [1][2]. This difference arises from the addition of the sulfur-containing heterocycle and influences membrane permeability and solubility profiles in cell-based assays.

Lipophilicity

Cross‑study comparable

XLogP3‑AA 2 (target) vs ~1.1 (des‑benzothiazole analog); Δ ≈ 0.9 log units

Reported higher lipophilicity may influence cell-permeability assay context

In silico XLogP3 3.0 algorithm; experimental logD/P verification recommended

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	2 (computed by XLogP3 3.0)
Comparator Or Baseline	4-(1,4-diazepan-1-ylmethyl)benzonitrile (XLogP3-AA ~1.1, estimated)
Quantified Difference	Approximately 0.9 log units higher for the target compound
Conditions	In silico prediction (XLogP3 3.0 algorithm as implemented in PubChem 2025.09.15 release)

Why This Matters

Higher lipophilicity can enhance passive membrane permeability but may reduce aqueous solubility, making this compound more suitable for intracellular target engagement screens where cellular penetration is critical.

• [1] PubChem. (2026). Compound Summary for CID 41467109: 4-{[4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]methyl}benzonitrile. National Center for Biotechnology Information. Retrieved May 10, 2026. View Source
• [2] ChemBase. (n.d.). 4-(1,4-diazepan-1-ylmethyl)benzonitrile. ChemBase ID 252142. Retrieved May 10, 2026. View Source

Hydrogen Bond Acceptor Count and Topological Polar Surface Area Differentiation from Benzonitrile-Only Analogs

The target compound possesses five hydrogen bond acceptors (two sulfone oxygens, two diazepane nitrogen atoms, and the nitrile nitrogen) and zero hydrogen bond donors, compared to three acceptors and one donor for the simpler 4-(1,4-diazepan-1-ylmethyl)benzonitrile [1][2]. The increased acceptor count and absence of donors contribute to a higher topological polar surface area (tPSA), which is a determinant of oral bioavailability and blood-brain barrier penetration.

H‑bond acceptors

Cross‑study comparable

5 acceptors, 0 donors (target) vs 3 acceptors, 1 donor (analog)

Altered hydrogen‑bond capacity may shift target‑binding specificity profiles

Cactvs 3.4.8.24 / PubChem; in vitro binding assays needed

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	5
Comparator Or Baseline	4-(1,4-diazepan-1-ylmethyl)benzonitrile (3 acceptors)
Quantified Difference	+2 acceptors for the target compound
Conditions	In silico calculation (Cactvs 3.4.8.24 and PubChem 2025.09.15 release)

Why This Matters

The altered hydrogen bonding capacity can modulate target binding specificity and off-target profiles, particularly for targets with extended hydrogen bond networks such as kinases or epigenetic readers.

• [1] PubChem. (2026). Compound Summary for CID 41467109: 4-{[4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]methyl}benzonitrile. National Center for Biotechnology Information. Retrieved May 10, 2026. View Source
• [2] ChemBase. (n.d.). 4-(1,4-diazepan-1-ylmethyl)benzonitrile. ChemBase ID 252142. Retrieved May 10, 2026. View Source

Rotatable Bond Count Flexibility Comparison with Rigid Analogs

With three rotatable bonds (the benzonitrile-to-diazepane and two diazepane-to-benzothiazole dioxide linkages), the target compound occupies an intermediate flexibility space between highly rigid benzothiazole dioxides (0–1 rotatable bonds) and highly flexible linear linkers [1]. This moderate flexibility may allow conformational adaptation to target binding pockets while maintaining a relatively low entropic penalty upon binding compared to fully flexible analogs.

Rotatable bonds

Class‑level inference

3 rotatable bonds (target) vs 0–1 for rigid benzothiazole dioxides

Moderate flexibility may support induced‑fit binding; context‑dependent

Cactvs 3.4.8.24; crystallographic or NMR confirmation advised

Evidence Dimension	Rotatable Bond Count
Target Compound Data	3
Comparator Or Baseline	Typical 1,2-benzothiazol-3-one 1,1-dioxide derivatives with direct ring substitution (0–1 rotatable bonds)
Quantified Difference	+2 to +3 additional rotatable bonds
Conditions	In silico calculation (Cactvs 3.4.8.24, PubChem 2025.09.15)

Why This Matters

Controlled flexibility influences binding kinetics and selectivity; the diazepane linker provides a balance between conformational pre-organization and induced-fit binding modes.

• [1] PubChem. (2026). Compound Summary for CID 41467109: 4-{[4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]methyl}benzonitrile. National Center for Biotechnology Information. Retrieved May 10, 2026. View Source

Optimal Research and Industrial Application Scenarios for 4-[[4-(1,1-Dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]methyl]benzonitrile

Phenotypic Screening and Probe Discovery in Oncology

The compound's unique scaffold, combining a benzothiazole dioxide warhead with a flexible diazepane linker and a benzonitrile tail, is well-suited for phenotypic screening campaigns in oncology, particularly for target-agnostic viability or apoptosis assays where chemical diversity is paramount. Its moderate lipophilicity (XLogP3-AA = 2) and hydrogen bonding profile support intracellular target engagement, making it a candidate for hit identification in cancer cell line panels [1].

Fragment-Based Lead Generation for Kinase or Epigenetic Targets

The five hydrogen bond acceptors and absence of donors provide a distinctive pharmacophore for fragment-based screening. The diazepane ring can be elaborated or replaced in structure-activity relationship (SAR) studies, while the benzothiazole dioxide and nitrile groups may engage hinge-region or allosteric sites in kinases or bromodomain-containing proteins [1].

Chemical Biology Tool Compound Development

Given the compound's commercial availability as a screening compound and its unannotated biological profile, it can serve as a starting point for chemical probe development. Its structural features—particularly the 1,1-dioxo-1,2-benzothiazole motif—are underrepresented in public bioactivity databases, offering a high potential for discovering novel target interactions and establishing intellectual property [1].

Application

Selection Property

Validation Focus

Phenotypic oncology screening

Scaffold novelty & moderate lipophilicity

Hit confirmation in viability/apoptosis assays

Fragment‑based lead generation

5‑acceptor/0‑donor pharmacophore & diazepane linker

SAR expansion; kinase/epigenetic target engagement

Chemical probe development

Unannotated bioactivity profile

Target deconvolution & IP‑relevant selectivity profiling

• [1] PubChem. (2026). Compound Summary for CID 41467109: 4-{[4-(1,1-dioxo-1,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]methyl}benzonitrile. National Center for Biotechnology Information. Retrieved May 10, 2026. View Source